Cas no 940527-24-2 (2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid)

• Product Name: 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid
• CAS No: 940527-24-2
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• MDL: MFCD09444481
• CID: 1074699
• PubChem ID: 17204990
• Update Time: 2025-06-13

2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-{[(3-Methoxypropyl)amino]carbonyl}anilino)-carbonyl]benzoic acid
• AN-329/43448312
• 2-((4-((3-Methoxypropyl)carbamoyl)phenyl)carbamoyl)benzoic acid
• CS-0321692
• AKOS000319614
• 2-[[4-(3-methoxypropylcarbamoyl)phenyl]carbamoyl]benzoic acid
• 2-{[(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)amino]carbonyl}benzoic acid
• 940527-24-2
• 2-[(4-{[(3-methoxypropyl)amino]carbonyl}anilino)carbonyl]benzoic acid
• 2-((4-((3-Methoxypropyl)carbamoyl)phenyl)carbamoyl)benzoicacid
• STL068329
• 2-({4-[(3-methoxypropyl)carbamoyl]phenyl}carbamoyl)benzoic acid
• 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid

• MDL： MFCD09444481
• Inchi： 1S/C19H20N2O5/c1-26-12-4-11-20-17(22)13-7-9-14(10-8-13)21-18(23)15-5-2-3-6-16(15)19(24)25/h2-3,5-10H,4,11-12H2,1H3,(H,20,22)(H,21,23)(H,24,25)
• InChI Key： MAAGKEWXPQRFAH-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C1C=CC(=CC=1)NC(C1C=CC=CC=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 356.13722174g/mol
• Monoisotopic Mass: 356.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid

Recent Advances in the Study of 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid (CAS: 940527-24-2)

The compound 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid (CAS: 940527-24-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound's structural properties. Additionally, computational modeling has provided insights into its molecular interactions, which are critical for understanding its biological activity.

In vitro and in vivo studies have demonstrated that 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in various disease states. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Despite these promising results, challenges remain in the clinical translation of 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(4-{(3-Methoxypropyl)aminocarbonyl}anilino)-carbonylbenzoic Acid represents a promising candidate for therapeutic development. Continued research efforts are warranted to fully elucidate its mechanism of action and optimize its pharmacological profile. This compound holds significant potential to address unmet medical needs in areas such as oncology and inflammatory diseases.